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Compound of Interest

Compound Name: Triacetin-d9

Cat. No.: B12397043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Triacetin-d9. As
a deuterated analog of Triacetin, its safety profile is considered to be closely aligned with the
non-deuterated compound. Triacetin-d9 is primarily utilized as an internal standard in
guantitative analyses such as NMR, GC-MS, or LC-MS.[1] This document compiles essential
information from Safety Data Sheets (SDS) and other technical sources to ensure safe
handling and use in a laboratory setting.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. The following table summarizes key quantitative data for
Triacetin, which is expected to be representative of Triacetin-d9.
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Property

Value

Molecular Formula

C9H1406[2][3]

Molecular Weight 218.21 g/mol [2][3]
Appearance Colorless, oily liquid

Odor Odorless to slight fatty odor
Melting Point 3°C/37.4°F

Boiling Point 258 - 260 °C / 496.4 - 500 °F
Flash Point 138 °C/280.4 °F

Autoignition Temperature

430 - 433 °C /806 - 812 °F

Density

1.155-1.16 g/cm?3

Vapor Pressure

<0.1 mbar @ 20 °C

Water Solubility

52,130 - 58,000 mg/L at 24.5 - 25 °C

log Pow (Octanol/Water Partition Coefficient)

0.25

Section 2: Toxicological Data

The toxicological profile is critical for assessing potential health hazards. Triacetin is generally

considered to have low toxicity.

Test Species Route Value

LD50 Rat Oral >2000 mg/kg
LC50 Rat Inhalation >1.721 mg/L (4 h)
Skin Irritation Rabbit Dermal No skin irritation
Eye Irritation Rabbit Ocular No eye irritation

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or

OSHA.
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Mutagenicity: While some in-vitro tests on Chinese hamster lung cells showed positive results
for chromosome aberration, the Ames test was negative.

Section 3: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure the safety of laboratory personnel.

Handling Precautions

e Handle in accordance with good industrial hygiene and safety practices.
o Ensure adequate ventilation.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe mist, vapors, or spray.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

Storage Conditions

e Store in a cool, dry, and well-ventilated area.

o Keep container tightly closed.

o Protect from heat, sparks, open flames, and direct sunlight.

» Store away from incompatible materials such as strong oxidizing agents.

The logical workflow for safe handling and storage is depicted in the following diagram:
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Workflow for Safe Handling and Storage of Triacetin-d9
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Caption: Workflow for Safe Handling and Storage of Triacetin-d9
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Section 4: Emergency Procedures

In the event of an accidental release or exposure, the following protocols should be followed.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash it before reuse. Get medical attention if irritation develops or persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if symptoms persist.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Get medical attention.

The decision-making process for first aid is illustrated in the diagram below:
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First-Aid Protocol for Triacetin-d9 Exposure
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Caption: First-Aid Protocol for Triacetin-d9 Exposure

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: The product is combustible at high temperatures and may be ignited by
heat, sparks, or flames. Containers may explode when heated. Hazardous decomposition
products include carbon monoxide and carbon dioxide.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.
Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Absorb with an inert, non-combustible material such as sand,
earth, or vermiculite. Collect the spilled material into a suitable container for disposal.

The workflow for managing a chemical spill is outlined below:
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Accidental Release Workflow for Triacetin-d9

Evacuate Immediate Area

i

Ensure Adequate Ventilation

i

Wear Appropriate PPE

i

Contain Spill with
Inert Material

;

Collect Absorbed Material
into a Labeled Container

'

Decontaminate Spill Area

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Accidental Release Workflow for Triacetin-d9
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Section 5: Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Excess heat, light, and incompatible materials.
e Incompatible Materials: Strong oxidizing agents.

» Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
under fire conditions.

e Hazardous Polymerization: Will not occur.

This guide provides a foundational understanding of the safety considerations for Triacetin-d9.
It is imperative for all users to read and understand the specific Safety Data Sheet provided by
the manufacturer before handling this chemical. Always adhere to established laboratory safety
protocols and wear appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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